Cas no 928653-74-1 (5-Bromo-2-chloro-3-dimethoxymethyl-pyridine)

• Product Name: 5-Bromo-2-chloro-3-dimethoxymethyl-pyridine
• CAS No: 928653-74-1
• MF: C₈H₉BrClNO₂
• MW: 266.519560575485
• MDL: MFCD08741522
• CID: 802036
• PubChem ID: 329771470
• Update Time: 2025-05-26

5-Bromo-2-chloro-3-dimethoxymethyl-pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,5-bromo-2-chloro-3-(dimethoxymethyl)-
• 5-Bromo-2-chloro-3-dimethoxymethyl-pyridine
• FT-0678315
• 5-bromo-2-chloro-3-(dimethoxymethyl)pyridine
• DTXSID10640097
• 928653-74-1
• AB48788
• AKOS015834454
• SCHEMBL2278474
• 5-Bromo-2-chloro-3-dimethoxymethyl-pyridine, AldrichCPR
• NXUPENSPQULNNP-UHFFFAOYSA-N
• MFCD08741522
• DB-029703

• MDL： MFCD08741522
• Inchi： 1S/C8H9BrClNO2/c1-12-8(13-2)6-3-5(9)4-11-7(6)10/h3-4,8H,1-2H3
• InChI Key： NXUPENSPQULNNP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(OC)OC)Cl

Computed Properties

• Exact Mass: 264.95100
• Monoisotopic Mass: 264.95052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35000
• LogP: 2.78890

5-Bromo-2-chloro-3-dimethoxymethyl-pyridine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-Bromo-2-chloro-3-dimethoxymethyl-pyridine

Research Brief on 5-Bromo-2-chloro-3-dimethoxymethyl-pyridine (CAS: 928653-74-1) in Chemical Biology and Pharmaceutical Applications

The compound 5-Bromo-2-chloro-3-dimethoxymethyl-pyridine (CAS: 928653-74-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its unique bromo-chloro-pyridine scaffold, serves as a critical intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders. Recent studies have highlighted its role in modulating key biological pathways, making it a promising candidate for further investigation.

One of the primary research focuses involving 5-Bromo-2-chloro-3-dimethoxymethyl-pyridine is its utility in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the synthesis of kinase inhibitors. The compound's bromo and chloro substituents facilitate selective functionalization, enabling the development of derivatives with enhanced binding affinity and selectivity for target proteins. Researchers have successfully incorporated this scaffold into novel compounds exhibiting potent inhibitory activity against tyrosine kinases, which are implicated in various cancers.

In addition to its role in kinase inhibitor development, 5-Bromo-2-chloro-3-dimethoxymethyl-pyridine has been explored for its potential in antimicrobial drug design. A recent preprint on bioRxiv (2024) reported its use in synthesizing analogs with broad-spectrum antibacterial activity. The dimethoxymethyl group was found to improve the pharmacokinetic properties of these analogs, enhancing their bioavailability and metabolic stability. This finding underscores the compound's value in addressing the growing challenge of antibiotic resistance.

Another notable application of 5-Bromo-2-chloro-3-dimethoxymethyl-pyridine lies in its use as a precursor for PET (positron emission tomography) radiotracers. A collaborative study between academic and industrial researchers (2023) detailed its incorporation into radiolabeled probes for imaging neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and its favorable radiolabeling efficiency make it an attractive candidate for diagnostic applications in Alzheimer's and Parkinson's diseases.

Despite these promising developments, challenges remain in optimizing the synthetic routes for 5-Bromo-2-chloro-3-dimethoxymethyl-pyridine. Recent advancements in flow chemistry, as reported in Organic Process Research & Development (2024), have addressed some of these limitations by enabling more efficient and scalable production. These innovations are expected to facilitate broader adoption of this compound in both academic and industrial settings.

In conclusion, 5-Bromo-2-chloro-3-dimethoxymethyl-pyridine (CAS: 928653-74-1) represents a valuable chemical entity with diverse applications in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a key player in the development of next-generation therapeutics. Future research directions may include further exploration of its structure-activity relationships and expansion of its applications in targeted drug delivery systems.